Cas no 1805581-50-3 (Methyl 6-bromo-3-chloro-2-cyanobenzoate)

Methyl 6-bromo-3-chloro-2-cyanobenzoate is a versatile benzoate ester derivative with a bromo, chloro, and cyano functional group substitution pattern. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its multifunctional structure enables selective modifications. The presence of bromo and chloro substituents enhances reactivity for cross-coupling reactions, while the ester and cyano groups offer additional sites for derivatization. Its well-defined reactivity profile makes it suitable for constructing complex heterocycles or fine-tuning molecular properties in drug discovery. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.

Methyl 6-bromo-3-chloro-2-cyanobenzoate structure

1805581-50-3 structure

Product Name:Methyl 6-bromo-3-chloro-2-cyanobenzoate

CAS No:1805581-50-3

MF:C₉H₅BrClNO₂

MW:274.498500585556

CID:4955107

Update Time:2025-05-25

Methyl 6-bromo-3-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-bromo-3-chloro-2-cyanobenzoate
- Inchi： 1S/C9H5BrClNO2/c1-14-9(13)8-5(4-12)7(11)3-2-6(8)10/h2-3H,1H3
- InChI Key： XRVWFTUVDPOWEL-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C#N)=C1C(=O)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 275
XLogP3: 2.8
Topological Polar Surface Area: 50.1

Methyl 6-bromo-3-chloro-2-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015008553-1g	Methyl 6-bromo-3-chloro-2-cyanobenzoate	1805581-50-3	97%	1g	1,490.00 USD	2021-06-21

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Additional information on Methyl 6-bromo-3-chloro-2-cyanobenzoate

Comprehensive Overview of Methyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1805581-50-3)

Methyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1805581-50-3) is a high-value chemical intermediate widely used in pharmaceutical and agrochemical research. This compound belongs to the class of benzoate esters, characterized by its unique functional groups, including a bromo substituent, a chloro group, and a cyano moiety. Its molecular formula is C₉H₅BrClNO₂, and it exhibits significant potential in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for Methyl 6-bromo-3-chloro-2-cyanobenzoate has surged due to its role in developing novel drug candidates and crop protection agents. Researchers are particularly interested in its reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. The compound's multifunctional structure allows for diverse modifications, making it a versatile building block in medicinal chemistry.

The synthesis of Methyl 6-bromo-3-chloro-2-cyanobenzoate typically involves halogenation and esterification steps, starting from commercially available precursors. Its purification and characterization are critical to ensuring high purity and yield, which are essential for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity.

From an industrial perspective, Methyl 6-bromo-3-chloro-2-cyanobenzoate is gaining traction as a key intermediate in the production of biologically active molecules. Its applications extend to material science, where it is explored for designing functional polymers and advanced coatings. The compound's thermal stability and solubility properties further enhance its utility in various formulations.

Environmental and sustainability considerations are also driving innovation in the synthesis and use of Methyl 6-bromo-3-chloro-2-cyanobenzoate. Green chemistry principles, such as catalyst optimization and waste reduction, are being applied to improve its manufacturing processes. This aligns with the growing focus on eco-friendly and cost-effective solutions in the chemical industry.

In conclusion, Methyl 6-bromo-3-chloro-2-cyanobenzoate (CAS No. 1805581-50-3) is a highly versatile and sought-after compound in modern chemistry. Its unique properties and broad applicability make it a focal point for researchers and manufacturers alike. As the demand for specialized intermediates continues to rise, this compound is poised to play a pivotal role in advancing scientific innovation and industrial progress.